Cas no 898770-97-3 (4-Methyl-4'-piperidinomethyl benzophenone)

• Product Name: 4-Methyl-4'-piperidinomethyl benzophenone
• CAS No: 898770-97-3
• MF: C₂₀H₂₃NO
• MW: 293.402725458145
• CID: 1945370
• PubChem ID: 24724275
• Update Time: 2025-05-19

4-Methyl-4'-piperidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 4-METHYL-4'-PIPERIDINOMETHYL BENZOPHENONE
• [4-(1-piperidylmethyl)phenyl]-(p-tolyl)methanone
• LogP
• (4-methylphenyl)-[4-(piperidin-1-ylmethyl)phenyl]methanone
• 4-METHYL-4'-PIPERIDIN-1-YLMETHYLBENZOPHENONE
• DTXSID30642674
• AKOS016019797
• 4-methyl-4'-piperidinomethylbenzophenone
• MFCD03841441
• (4-Methylphenyl){4-[(piperidin-1-yl)methyl]phenyl}methanone
• 898770-97-3
• 4-Methyl-4'-piperidinomethyl benzophenone

• MDL： MFCD03841441
• Inchi： 1S/C20H23NO/c1-16-5-9-18(10-6-16)20(22)19-11-7-17(8-12-19)15-21-13-3-2-4-14-21/h5-12H,2-4,13-15H2,1H3
• InChI Key： MJYNQTOKIIJFCO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)C1C=CC(=CC=1)CN1CCCCC1

Computed Properties

• Exact Mass: 293.17800
• Monoisotopic Mass: 293.177964357Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.14980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-Methyl-4'-piperidinomethyl benzophenone

Comprehensive Overview of 4-Methyl-4'-piperidinomethyl benzophenone (CAS No. 898770-97-3)

4-Methyl-4'-piperidinomethyl benzophenone (CAS No. 898770-97-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique benzophenone backbone and piperidinomethyl substitution, serves as a critical intermediate in the synthesis of various bioactive molecules. Its structural versatility makes it a valuable asset in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for 4-Methyl-4'-piperidinomethyl benzophenone has surged due to its potential applications in neuropharmacology and medicinal chemistry. Researchers are particularly interested in its role as a precursor for GPCR-targeted drugs, which are pivotal in treating conditions like anxiety, depression, and neurodegenerative diseases. The compound's piperidine moiety enhances its binding affinity to biological targets, making it a focal point in structure-activity relationship (SAR) studies.

From a synthetic perspective, CAS No. 898770-97-3 is often synthesized via multistep organic reactions, including Friedel-Crafts acylation and reductive amination. Its purity and stability are critical for downstream applications, prompting advancements in analytical techniques such as HPLC and NMR spectroscopy. These methods ensure the compound meets stringent quality standards required for preclinical research.

The compound's relevance extends to green chemistry initiatives, where researchers explore solvent-free synthesis and catalytic optimization to minimize environmental impact. This aligns with global trends toward sustainable pharmaceutical manufacturing, a topic frequently searched in academic databases and industry forums.

Another emerging application of 4-Methyl-4'-piperidinomethyl benzophenone lies in photopharmacology, where light-sensitive derivatives are designed for precision medicine. This innovative approach addresses challenges like drug delivery spatiotemporal control, a hot topic in biomedical engineering circles.

In summary, 4-Methyl-4'-piperidinomethyl benzophenone (CAS No. 898770-97-3) represents a multifaceted compound with expanding roles in drug development and material science. Its integration into high-throughput screening platforms and computational modeling workflows underscores its enduring scientific value.